N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-4-cyano-N-(2-(diethylamino)ethyl)benzamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide;hydrochloride
• InChI: InChI=1S/C22H23ClN4O2S.ClH/c1-4-26(5-2)12-13-27(21(28)16-8-6-15(14-24)7-9-16)22-25-19-18(29-3)11-10-17(23)20(19)30-22;/h6-11H,4-5,12-13H2,1-3H3;1H
• InChI Key: VHGJDHQEBYBJGV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(C=CC(=C2S1)Cl)OC)C(=O)C3=CC=C(C=C3)C#N.Cl
• Molecular Formula: C22H24Cl2N4O2S
• Molecular Weight: 479.4 g/mol
• CAS No.: 1216881-38-7

Description

N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-4-cyano-N-(2-(diethylamino)ethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H24Cl2N4O2S and its molecular weight is 479.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research on related compounds has focused on the synthesis of novel chemical entities with potential therapeutic activities. For instance, studies have explored the creation of new heterocyclic compounds derived from benzothiazoles and benzodifuranyls, aiming to develop agents with anti-inflammatory, analgesic, and antimicrobial activities. These studies involve complex synthetic pathways to create molecules with specific biological targets (A. Abu‐Hashem et al., 2020; N. Patel et al., 2011).

Biological Interactions and Mechanisms

Investigations have also focused on understanding the interactions of similar compounds with biological systems, including their binding to specific receptors or enzymes and the subsequent pharmacological effects. For instance, research into dopamine/serotonin receptor ligands has revealed insights into the structure-activity relationships necessary for the selective inhibition of receptor subtypes, which could inform the development of targeted therapies for neurological conditions (P. Mohr et al., 2006).

Drug Metabolism and Pharmacokinetics

Some studies have detailed the metabolic pathways and excretion mechanisms of related compounds, shedding light on how they are transformed and eliminated in the body. Understanding these processes is crucial for optimizing the pharmacokinetic profiles of potential drugs (T. Arita et al., 1970).

Potential Therapeutic Applications

Research into compounds with structural similarities has identified potential therapeutic applications, such as the inhibition of histone deacetylase 6 (HDAC6), which could play a role in treating neurodegenerative diseases like Alzheimer's by affecting tau protein phosphorylation and aggregation (Hsueh-Yun Lee et al., 2018).